N-[3-(3,3-dichloro-2-propen-1-yl)-4-hydroxy-2-methyl-6-quinolinyl]acetamide

• IUPAC Name: N-[3-(3,3-dichloroprop-2-enyl)-2-methyl-4-oxo-1H-quinolin-6-yl]acetamide
• InChI: InChI=1S/C15H14Cl2N2O2/c1-8-11(4-6-14(16)17)15(21)12-7-10(19-9(2)20)3-5-13(12)18-8/h3,5-7H,4H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key: WZHZDGYHPYPHIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(N1)C=CC(=C2)NC(=O)C)CC=C(Cl)Cl
• Molecular Formula: C15H14Cl2N2O2
• Molecular Weight: 325.2 g/mol

Description

N-[3-(3,3-dichloro-2-propen-1-yl)-4-hydroxy-2-methyl-6-quinolinyl]acetamide, also known as DCPA, is a synthetic compound that belongs to the family of quinoline herbicides. DCPA has been widely used as a pre-emergent herbicide to control weeds in various crops and turfgrass.

Mechanism of Action

N-[3-(3,3-dichloro-2-propen-1-yl)-4-hydroxy-2-methyl-6-quinolinyl]acetamide acts as a pre-emergent herbicide by inhibiting the growth of weed seeds. It works by interfering with the synthesis of carotenoids in the chloroplasts of the weed seedlings. Carotenoids are essential pigments that protect the chloroplasts from photodamage. Without carotenoids, the chloroplasts become vulnerable to photodamage, leading to the death of the weed seedlings.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity to mammals. However, it can cause skin and eye irritation upon contact. This compound can also affect the growth and development of non-target plants. It has been shown to inhibit the growth of some beneficial plant species, such as legumes, which can affect the nitrogen fixation process in the soil.

Advantages and Limitations for Lab Experiments

N-[3-(3,3-dichloro-2-propen-1-yl)-4-hydroxy-2-methyl-6-quinolinyl]acetamide is a widely used herbicide, and its mechanism of action is well understood. This makes it a useful tool for studying the effects of herbicides on plant growth and development. However, its potential effects on non-target plants and the environment should be taken into consideration when conducting lab experiments.

Future Directions

There are several future directions for the study of N-[3-(3,3-dichloro-2-propen-1-yl)-4-hydroxy-2-methyl-6-quinolinyl]acetamide. One area of research is the development of new formulations of this compound that are more effective and safer for the environment. Another area of research is the study of the potential effects of this compound on soil microorganisms and the soil ecosystem. Further research is also needed to understand the long-term effects of this compound on non-target plants and the environment.

Synthesis Methods

N-[3-(3,3-dichloro-2-propen-1-yl)-4-hydroxy-2-methyl-6-quinolinyl]acetamide can be synthesized by the reaction of 2,6-dichloro-4-methylphenol with acetic anhydride to obtain 2,6-dichloro-4-methylacetophenone. The resulting compound is then reacted with 3-amino-4-hydroxyquinoline to obtain this compound.

Scientific Research Applications

N-[3-(3,3-dichloro-2-propen-1-yl)-4-hydroxy-2-methyl-6-quinolinyl]acetamide has been extensively studied for its herbicidal properties. It has been shown to effectively control a wide range of weeds in various crops and turfgrass. This compound has also been studied for its potential use as an antifungal agent. It has been shown to inhibit the growth of several fungal species.